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Abstract
This document provides a detailed protocol for the laboratory-scale synthesis of

Dimethothiazine, a phenothiazine derivative with antihistaminic and serotonin antagonist

properties. The synthesis is presented as a two-step process, commencing with the preparation

of the key intermediate, N,N-dimethyl-10H-phenothiazine-2-sulfonamide, followed by its N-

alkylation to yield the final product. This protocol is intended for research and development

purposes and should be performed by qualified personnel in a controlled laboratory

environment.

Introduction
Dimethothiazine, with the IUPAC name 10-[2-(dimethylamino)propyl]-N,N-

dimethylphenothiazine-2-sulfonamide, is a tricyclic compound belonging to the phenothiazine

class of drugs.[1][2] These compounds are of significant interest in medicinal chemistry due to

their wide range of biological activities. Dimethothiazine itself has been investigated for its

potential in treating conditions such as migraines.[2] The synthesis of Dimethothiazine
involves the formation of the core phenothiazine structure followed by the introduction of a

specific side chain at the nitrogen atom of the central ring. This protocol outlines a feasible

synthetic route based on established chemical principles for phenothiazine derivatization.
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Chemical Structures
Compound Structure IUPAC Name

Dimethothiazine

10-[2-(dimethylamino)propyl]-

N,N-dimethylphenothiazine-2-

sulfonamide

N,N-Dimethyl-10H-

phenothiazine-2-sulfonamide

N,N-Dimethyl-10H-

phenothiazine-2-sulfonamide

Structure

N,N-Dimethyl-10H-

phenothiazine-2-sulfonamide

1-Chloro-2-

(dimethylamino)propane

1-Chloro-2-

(dimethylamino)propane

Structure

1-Chloro-N,N-dimethylpropan-

2-amine

Synthesis Pathway
The synthesis of Dimethothiazine can be logically approached in two primary stages:

Synthesis of N,N-Dimethyl-10H-phenothiazine-2-sulfonamide: This intermediate forms the

core of the Dimethothiazine molecule.

N-Alkylation of the Phenothiazine Core: The final step involves the attachment of the

dimethylaminopropyl side chain to the nitrogen atom of the phenothiazine ring system.
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Starting Materials
Synthesis of

N,N-Dimethyl-10H-
phenothiazine-2-sulfonamide

N,N-Dimethyl-10H-
phenothiazine-2-sulfonamide

(Intermediate)
N-Alkylation

1-Chloro-2-(dimethylamino)propane

Dimethothiazine
(Final Product)
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Preparation

Reaction

Work-up and Purification

Dry reaction flask
under inert gas

Add N,N-Dimethyl-10H-
phenothiazine-2-sulfonamide

and anhydrous toluene

Add Sodium Amide

Reflux to form
sodium salt

Add 1-Chloro-2-
(dimethylamino)propane

Continue reflux

Quench reaction

Extract with Toluene

Dry and evaporate
solvent

Purify crude product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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